Cas no 89466-48-8 ((6-chloro-3-methoxy-pyridazin-4-yl)methanol)

• Product Name: (6-chloro-3-methoxy-pyridazin-4-yl)methanol
• CAS No: 89466-48-8
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD32188731
• CID: 4781777
• PubChem ID: 86715257
• Update Time: 2026-02-27

(6-chloro-3-methoxy-pyridazin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-chloro-3-methoxypyridazin-4-yl)methanol
• (6-chloro-3-methoxy-pyridazin-4-yl)methanol

• MDL： MFCD32188731
• Inchi： 1S/C6H7ClN2O2/c1-11-6-4(3-10)2-5(7)8-9-6/h2,10H,3H2,1H3
• InChI Key： MFHZRORHFFDYDO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=N1)OC)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 0.2
• Topological Polar Surface Area: 55.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (6-chloro-3-methoxy-pyridazin-4-yl)methanol

Introduction to (6-Chloro-3-methoxypyridazin-4-yl)methanol (CAS No. 89466-48-8)

(6-Chloro-3-methoxypyridazin-4-yl)methanol, with the CAS number 89466-48-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound belongs to the pyridazine class of heterocycles, characterized by a six-membered ring containing two nitrogen atoms. The presence of a chloro substituent at the 6-position and a methoxy group at the 3-position introduces unique electronic and steric properties, enhancing its reactivity and potential applications. The hydroxymethyl group at the 4-position further expands its utility as a precursor in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of (6-Chloro-3-methoxypyridazin-4-yl)methanol make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of (6-Chloro-3-methoxypyridazin-4-yl)methanol, researchers can develop selective kinase inhibitors with improved efficacy and reduced side effects.

Recent studies have highlighted the compound's utility in the development of antiviral agents. The pyridazine core is known to interact with viral proteins, potentially inhibiting viral replication. For instance, derivatives of (6-Chloro-3-methoxypyridazin-4-yl)methanol have shown promise in inhibiting enzymes essential for viral replication, such as proteases and polymerases. This makes it a promising candidate for further investigation in antiviral drug discovery.

The synthesis of (6-Chloro-3-methoxypyridazin-4-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups, further diversifying the chemical library.

The compound's solubility profile is another critical factor that influences its pharmaceutical applications. (6-Chloro-3-methoxypyridazin-4-yl)methanol exhibits moderate solubility in both polar and non-polar solvents, making it suitable for various formulation strategies. This property is particularly important for drug delivery systems, where solubility can significantly impact bioavailability and therapeutic efficacy.

In conclusion, (6-Chloro-3-methoxypyridazin-4-yl)methanol (CAS No. 89466-48-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable intermediate for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.